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Compound of Interest

Compound Name: Capensinidin

Cat. No.: B108428

For Researchers, Scientists, and Drug Development Professionals

Introduction

Capensinidin, with the Chemical Abstracts Service (CAS) number 19077-85-1, is an O-
methylated anthocyanidin, a class of water-soluble plant pigments responsible for many of the
blue, purple, and red colors in plants.[1] It is structurally classified as a 5-methoxy analog of
malvidin.[1] Historically, Capensinidin has been associated with the blue flowers of Plumbago
capensis, now botanically classified as Plumbago auriculata.[1] Recent phytochemical
investigations have led to a revised structural understanding of this compound, identifying it as
a 5,7,3',5'-tetramethoxy-3,4'-dihydroxyflavylium cation.[2] This guide provides a comprehensive
overview of the chemical properties, biosynthesis, experimental protocols for isolation and
characterization, and the known biological activities of Capensinidin, with a focus on
guantitative data and methodologies relevant to researchers in the fields of natural product
chemistry, pharmacology, and drug development.

Chemical and Physical Properties

Capensinidin is a complex flavonoid with a core flavylium cation structure. Its systematic
IUPAC name is 3,7-Dihydroxy-2-(4-hydroxy-3,5-dimethoxyphenyl)-5-methoxy-1A4-benzopyran-
1-ylium.[1]
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Property Value Source

CAS Number 19077-85-1 --INVALID-LINK--
Molecular Formula CisH17077 --INVALID-LINK--
Molecular Weight 345.32 g/mol --INVALID-LINK--

3,4',7-Trihydroxy-3',5,5'"-
IUPAC Name ) i --INVALID-LINK--
trimethoxyflavylium

Capensinidin chloride, 3,7-
Dihydroxy-2-(4-hydroxy-3,5-

Synonyms ) Y y-2-(4-hy Y --INVALID-LINK--
dimethoxyphenyl)-5-

methoxychromenylium

Appearance Blue-red plant dye --INVALID-LINK--
Solubility Water-soluble --INVALID-LINK--
Biosynthesis

Capensinidin is synthesized in plants through the flavonoid biosynthetic pathway, a well-
characterized route for the production of a wide array of secondary metabolites.

Caption: Simplified overview of the Capensinidin biosynthetic pathway.

The pathway begins with the amino acid phenylalanine and proceeds through the general
phenylpropanoid and flavonoid pathways to produce the anthocyanidin precursor, delphinidin. A
series of O-methylation steps, catalyzed by O-methyltransferases (OMTS), then leads to the
formation of petunidin, malvidin, and finally Capensinidin through methylation at the C5
position of the A-ring.

Experimental Protocols
Isolation of Capensinidin from Plumbago auriculata
Flowers

The following protocol is based on the methodology described by Skaar et al. (2012) for the
isolation of anthocyanins from P. auriculata flowers.[2]
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Caption: Workflow for the isolation of Capensinidin from P. auriculata.

Extraction: Fresh flowers of Plumbago auriculata are extracted with methanol containing
0.5% trifluoroacetic acid (TFA) (v/v) at low temperature (e.g., in a refrigerator) for several
hours. This process is typically repeated to ensure complete extraction.

Concentration: The combined extracts are filtered and concentrated under reduced pressure
to yield a crude anthocyanin extract.

Initial Purification: The crude extract is subjected to column chromatography on a Sephadex
LH-20 column to separate the anthocyanins from other phenolic compounds and sugars.

Fine Purification: Fractions containing the anthocyanins of interest are further purified using
preparative high-performance liquid chromatography (HPLC).

Aglycone Preparation (Optional): To obtain the Capensinidin aglycone, the isolated
glycosides are subjected to acid hydrolysis (e.g., with hydrochloric acid) to cleave the sugar
moieties.

Structural Characterization

The structure of Capensinidin and its glycosides is elucidated using a combination of
spectroscopic techniques.[2]

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS): HPLC coupled
with a high-resolution mass spectrometer (e.g., Q-TOF) is used to determine the molecular
weight and fragmentation patterns of the isolated compounds. This provides information
about the aglycone structure and the nature of any attached sugar units.

Nuclear Magnetic Resonance (NMR) Spectroscopy: One-dimensional (*H) and two-
dimensional (COSY, HSQC, HMBC) NMR experiments are essential for the complete
structural assignment of the molecule, including the positions of hydroxyl and methoxy
groups and the stereochemistry of the glycosidic linkages.

Note: The Skaar et al. (2012) study provides detailed NMR and MS data for the anthocyanins
isolated from P. auriculata, which led to the revised structure of Capensinidin.[2] Researchers
should refer to this publication for specific chemical shifts and fragmentation data.
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Biological Activity and Quantitative Data

While specific biological activity data for isolated Capensinidin is limited in the publicly
available literature, studies on extracts of Plumbago auriculata, which contains Capensinidin,
provide insights into its potential pharmacological effects.

Antioxidant Activity

Extracts of P. auriculata have demonstrated significant antioxidant properties.

. Result (ICso or %
Extract/Fraction Assay o Reference
Inhibition)

ICs0 not specified, but

Methanolic Flower DPPH Radical
) showed dose- [3]
Extract Scavenging o
dependent activity
. , ICso not specified, but
Methanolic Leaf DPPH Radical
] showed dose- [3]
Extract Scavenging o
dependent activity
Methanolic Root DPPH Radical
. ICs0 = 260 pg/mL [4]
Extract Scavenging
Superoxide o o
Ethyl Acetate Leaf ) Significant activity at
Scavenging (NBT [5]
Extract 0.625-2.5 mg/mL
assay)
Superoxide

) ) Significant activity at
Ethanolic Leaf Extract  Scavenging (NBT [5]
0.625-2.5 mg/mL
assay)

Anti-inflammatory Activity

Extracts from the aerial parts of P. auriculata have shown potent anti-inflammatory effects in in
vivo models.
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Extract/Fraction Assay

Result (%
Inhibition)

Reference

Methanolic Extract
(Aerial Parts)

Carrageenan-induced

rat paw edema

92.6 £ 1.7% inhibition
at 100 mg/kg

Petroleum Ether Carrageenan-induced

Fraction rat paw edema

Significant inhibition [6]

) Carrageenan-induced
Ethyl Acetate Fraction
rat paw edema

Significant inhibition [6]

Cytotoxic Activity

Limited data is available on the cytotoxic effects of P. auriculata extracts.

Extract/Fraction Cell Line

Result (%
Inhibition)

Reference

Ethyl Acetate Leaf .
HelLa (cervical cancer)
Extract

11.52% inhibition at

[5]
10 mg/mL

Petroleum Ether Leaf )
HelLa (cervical cancer)
Extract

27.3% inhibition at 10

5
mg/mL ]

Signaling Pathways and Mechanism of Action

Currently, there is a lack of specific studies elucidating the signaling pathways directly

modulated by isolated Capensinidin. However, based on the known activities of other

anthocyanidins, particularly those with similar structural features, potential mechanisms can be

inferred.

Caption: Postulated signaling pathways influenced by Capensinidin.

» Antioxidant Signaling: Anthocyanidins are known to exert their antioxidant effects not only by

direct scavenging of reactive oxygen species (ROS) but also by modulating intracellular

antioxidant defense systems. This may involve the activation of the Nrf2 signaling pathway,
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leading to the upregulation of antioxidant enzymes such as heme oxygenase-1 (HO-1) and
superoxide dismutase (SOD).

» Anti-inflammatory Signaling: The anti-inflammatory properties of anthocyanidins are often
attributed to their ability to inhibit the NF-kB signaling pathway. By suppressing the activation
of NF-kB, Capensinidin may downregulate the expression of pro-inflammatory enzymes like
cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), as well as the
production of pro-inflammatory cytokines such as TNF-a and IL-6.

Further research is required to validate these proposed mechanisms specifically for
Capensinidin.

Applications in Drug Development

The structural features and biological activities of Capensinidin and related O-methylated
anthocyanidins suggest their potential as lead compounds in drug discovery. The presence of
multiple methoxy groups can enhance metabolic stability and membrane permeability
compared to their hydroxylated counterparts, which is a desirable characteristic for drug
candidates. The observed antioxidant and anti-inflammatory properties of P. auriculata extracts
point towards potential therapeutic applications in diseases with an underlying inflammatory
and oxidative stress component, such as cardiovascular diseases, neurodegenerative
disorders, and certain types of cancer. However, the lack of extensive studies on the isolated
compound necessitates further investigation into its efficacy, safety, and pharmacokinetic
profile before its potential in drug development can be fully realized.

Conclusion

Capensinidin is a unigue O-methylated anthocyanidin with a recently revised structure. While
its presence in Plumbago auriculata is well-established, and extracts of this plant show
promising antioxidant and anti-inflammatory activities, there is a clear need for further research
on the isolated compound. Future studies should focus on elucidating the specific biological
activities of pure Capensinidin, quantifying its effects through in vitro and in vivo assays, and
unraveling the precise molecular mechanisms and signaling pathways involved. Such research
will be crucial for unlocking the full therapeutic potential of this interesting natural product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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